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Compound of Interest

Compound Name: Penipurdin A

Cat. No.: B10823421

Get Quote

Executive Summary
Penipurdin A (C₁₈H₁₆O₆) is a bioactive anthraquinone derivative primarily isolated from the soil

fungus Penicillium purpurogenum (e.g., strain SC0070) and the marine sponge-associated

fungus Neosartorya spinosa (e.g., strain KUFA 1047).[1] While historically overshadowed by

more potent antibiotics, recent investigations into natural product libraries have highlighted

Penipurdin A for its antimicrobial properties against Gram-positive pathogens, including

Staphylococcus aureus and Enterococcus faecalis, as well as Mycobacterium tuberculosis.

This guide provides a technical framework for evaluating Penipurdin A, focusing on its

physicochemical properties, hypothesized mechanism of action (MoA), and standardized

protocols for determining its Minimum Inhibitory Concentration (MIC) and investigating its

bactericidal kinetics.
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Property Description

Chemical Name Penipurdin A

IUPAC Name
1,6-dihydroxy-3-[(2S)-2-hydroxypropyl]-8-

methoxy-9,10-anthracenedione

CAS Number 1821668-16-9

Molecular Formula C₁₈H₁₆O₆

Molecular Weight 328.32 g/mol

Class Anthraquinone (Polyketide)

Solubility
Soluble in DMSO, Methanol. Poorly soluble in

water.

Appearance Yellow to orange powder/crystal.

Storage
-20°C, desiccated, protected from light

(photosensitive).

Biological Activity Spectrum
Penipurdin A belongs to the anthraquinone class, known for diverse biological activities

including cytotoxicity and antimicrobial effects.[1][2][3][4][5]

Target Organisms:Staphylococcus aureus (MSSA/MRSA), Enterococcus faecalis,

Mycobacterium tuberculosis.

Reported Potency: Studies indicate MIC values in the moderate range (e.g., 25 µg/mL

against M. tuberculosis), suggesting it may act as a lead scaffold rather than a final drug

candidate. Its activity against S. aureus requires precise strain-specific quantification.

Mechanism of Action (Hypothesized)
Unlike

-lactams that target cell wall synthesis, anthraquinones like Penipurdin A typically employ a
multi-faceted mechanism, reducing the likelihood of rapid resistance development.
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Redox Cycling & ROS Generation: The quinone moiety can undergo redox cycling,

generating Reactive Oxygen Species (ROS) such as superoxide anions (

). These ROS induce oxidative stress, damaging bacterial DNA, lipids, and proteins.

Membrane Disruption: The amphiphilic nature of the anthraquinone structure allows

intercalation into the bacterial lipid bilayer, disrupting membrane potential (

) and increasing permeability.

Electron Transport Chain (ETC) Interference: Disruption of membrane-bound

dehydrogenases (Type II NADH:quinone oxidoreductase).
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Figure 1: Hypothesized dual-mechanism of Penipurdin A involving oxidative stress and

membrane destabilization.

Experimental Protocols
Protocol 1: Preparation of Stock Solutions
Objective: Create a stable, homogenous stock solution for biological assays. Critical Note:

Anthraquinones can precipitate in aqueous media if the DMSO concentration is too low during

intermediate dilution.

Weighing: Accurately weigh 1.0 mg of Penipurdin A powder.

Solvent: Dissolve in 100 µL of 100% DMSO (Dimethyl sulfoxide, sterile filtered) to achieve a

10 mg/mL (10,000 µg/mL) master stock.
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Vortexing: Vortex vigorously for 30 seconds. If particulates remain, sonicate in a water bath

for 5 minutes at room temperature.

Storage: Aliquot into light-proof (amber) microtubes (10-20 µL per tube) to avoid freeze-thaw

cycles. Store at -20°C.

Working Solution: On the day of the experiment, dilute the master stock 1:100 in Cation-

Adjusted Mueller-Hinton Broth (CAMHB) to obtain a 100 µg/mL working solution (1% DMSO

final). Note: Ensure this DMSO concentration is compatible with your specific S. aureus

strain (most tolerate up to 2-5%).

Protocol 2: MIC Determination (Broth Microdilution)
Standard: CLSI M07-A10 Guidelines. Objective: Determine the lowest concentration of

Penipurdin A that inhibits visible growth of S. aureus.

Materials:

S. aureus strains (e.g., ATCC 29213 as QC, ATCC 43300 for MRSA).

96-well polystyrene plates (U-bottom).

Cation-Adjusted Mueller-Hinton Broth (CAMHB).

Resazurin (optional, for colorimetric readout).

Workflow:

Inoculum Prep: Cultivate S. aureus on nutrient agar overnight. Resuspend colonies in saline

to reach 0.5 McFarland turbidity (

CFU/mL). Dilute this suspension 1:100 in CAMHB.

Plate Setup:

Columns 1-10: Add 100 µL CAMHB.

Column 11: Growth Control (Bacteria + Solvent only).
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Column 12: Sterility Control (Media only).

Serial Dilution:

Add 100 µL of Penipurdin A working solution (e.g., 256 µg/mL) to Column 1.

Perform 2-fold serial dilutions from Column 1 to 10 (transfer 100 µL, mix, discard tip,

repeat).

Resulting range: 128 µg/mL down to 0.25 µg/mL.

Inoculation: Add 100 µL of the diluted bacterial suspension (

CFU/mL final) to all wells (except Sterility Control).

Incubation: Incubate at 37°C for 18-24 hours.

Readout: Visual inspection for turbidity. The MIC is the lowest concentration with no visible

growth.

Validation: If MIC > 64 µg/mL, the compound is considered to have low potency.

Protocol 3: Time-Kill Kinetics Assay
Objective: Determine if Penipurdin A is bacteriostatic or bactericidal.

Preparation: Prepare tubes with CAMHB containing Penipurdin A at 1x MIC, 2x MIC, and 4x

MIC. Include a Growth Control (no drug).

Inoculation: Inoculate with S. aureus (

CFU/mL).

Sampling: Incubate at 37°C with shaking. Remove 100 µL aliquots at T = 0, 2, 4, 8, and 24

hours.

Plating: Serially dilute aliquots in PBS and plate onto nutrient agar.

Analysis: Count colonies after 24h incubation.
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Bactericidal:

reduction in CFU/mL compared to the initial inoculum.

Bacteriostatic:

reduction.
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Figure 2: Decision workflow for validating Penipurdin A efficacy.

Troubleshooting & Optimization
Precipitation: If the medium turns cloudy immediately upon adding Penipurdin A, the

compound has precipitated.

Solution: Increase DMSO concentration (up to 2.5% if controls allow) or use a cyclodextrin

carrier.

Inconsistent MICs: Anthraquinones can be photosensitive or bind to plastic.

Solution: Use low-binding polypropylene plates and perform incubations in the dark.

Strain Variability: Efficacy may vary significantly between MSSA and MRSA due to efflux

pump expression (e.g., NorA).

Solution: Test against an efflux pump overexpressing strain or include an efflux pump

inhibitor (e.g., reserpine) to verify intracellular accumulation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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